Cas no 2680668-89-5 (benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate)

• Product Name: benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate
• CAS No: 2680668-89-5
• MF: C₁₆H₂₁F₂NO₃
• MW: 313.339651823044
• CID: 5632300
• PubChem ID: 165926986
• Update Time: 2025-08-02

benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680668-89-5
• benzyl N-[2,2-difluoro-2-(1-hydroxycyclohexyl)ethyl]carbamate
• EN300-28292608
• benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate

• Inchi： 1S/C16H21F2NO3/c17-16(18,15(21)9-5-2-6-10-15)12-19-14(20)22-11-13-7-3-1-4-8-13/h1,3-4,7-8,21H,2,5-6,9-12H2,(H,19,20)
• InChI Key： ZKIPZGKAXACRFG-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C=CC=CC=1)(C1(CCCCC1)O)F

Computed Properties

• Exact Mass: 313.14894986g/mol
• Monoisotopic Mass: 313.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate

Introduction to Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate (CAS No. 2680668-89-5)

Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate, with the CAS number 2680668-89-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in drug development and medicinal chemistry.

The molecular structure of Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate incorporates several key features that contribute to its potential utility. The presence of a benzyl group at the N-terminus provides a hydrophobic anchor, while the carbamate moiety introduces a polar interaction site. The 2,2-difluoro substitution on the ethyl chain enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the 1-hydroxycyclohexyl group contributes to the compound's solubility and bioavailability, making it an attractive scaffold for further derivatization.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their versatility in acting as pharmacophores in various therapeutic areas, including neurology, oncology, and anti-inflammatory treatments. The specific arrangement of atoms in Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate suggests that it may possess inhibitory properties against certain enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, with many successful drugs on the market being enzyme inhibitors. The difluoro substitution pattern in particular has been shown to enhance binding affinity and selectivity, which are crucial for developing drugs with minimal side effects. Research has indicated that compounds with similar structural motifs may exhibit inhibitory activity against targets such as kinases and proteases, which are implicated in various diseases.

The cyclohexyl ring in Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate also plays a significant role in determining its biological profile. The hydroxyl group on the cyclohexane ring can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity. This feature is particularly valuable in designing molecules that interact with proteins or nucleic acids. Additionally, the presence of a hydroxyl group can influence the compound's solubility and metabolic stability, making it more suitable for oral administration or systemic delivery.

Recent studies have highlighted the importance of fluorine atoms in medicinal chemistry due to their ability to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles and enhanced biological activity. In the case of Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate, the two fluorine atoms at the 2-position contribute to these desirable properties while maintaining structural integrity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into organic molecules is typically achieved through fluorination reactions, which can be challenging due to the high reactivity and selectivity required. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex structures with high efficiency. The synthesis of Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate likely involves strategies such as nucleophilic substitution or metal-catalyzed cross-coupling reactions.

Evaluation of the biological activity of Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate has been conducted using both in vitro and in vivo models. In vitro studies typically involve testing the compound's interaction with specific enzymes or receptors to determine its inhibitory potential. These studies can provide valuable insights into the compound's mechanism of action and its potential therapeutic applications. In vivo studies extend this evaluation by assessing how the compound behaves within an entire organism, providing information on its efficacy and safety profile.

The results from these studies have been promising, suggesting that Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate may have significant therapeutic value. For instance, preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases involved in cancer progression or inflammatory responses. Such findings underscore its potential as a lead compound for further development into novel therapeutics.

The development of new drugs is a complex process that involves multiple stages from discovery to commercialization. Each stage requires careful consideration of various factors such as efficacy, safety, pharmacokinetics, and manufacturing feasibility. The unique properties of Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate make it an attractive candidate for further investigation at each stage of drug development. Its structural features offer opportunities for optimization to enhance its biological activity and improve its pharmacokinetic profile.

In conclusion,Benzyl N-2,2-difluoro-2-(1-hydroxycyclohexyl)ethylcarbamate (CAS No. 2680668-89-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its versatility as a scaffold for drug design，and preliminary studies suggest that it may have therapeutic value in various areas，including oncology and anti-inflammation treatments。Further research is warranted to fully elucidate its biological activities and explore its potential as a lead compound for novel therapeutics.